Cas no 1806876-27-6 (4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride
• CAS No: 1806876-27-6
• MF: C₆H₃BrClF₂NO₃S
• MW: 322.511725664139
• CID: 4862358
• Update Time: 2025-05-23

4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO3S/c7-3-2(5(9)10)1-11-6(12)4(3)15(8,13)14/h1,5H,(H,11,12)
• InChI Key： NAWKFCPXBWITDW-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CNC(C=1S(=O)(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 465
• XLogP3: 1
• Topological Polar Surface Area: 71.6

Additional information on 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride

4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806876-27-6): A Comprehensive Overview

4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride, identified by the CAS registry number 1806876-27-6, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. The structure of this molecule is characterized by a pyridine ring substituted with a bromine atom at position 4, a difluoromethyl group at position 5, a hydroxyl group at position 2, and a sulfonyl chloride group at position 3. These substituents confer unique chemical properties and reactivity to the compound, making it a valuable tool in organic synthesis.

The synthesis of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of the sulfonyl chloride group is a critical step, as it determines the reactivity and functionality of the compound. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to optimize synthetic routes for complex molecules like this one.

The chemical properties of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride are heavily influenced by its functional groups. The sulfonyl chloride group is highly reactive and can undergo nucleophilic substitution reactions with amines, alcohols, or phenols to form corresponding sulfonamides or sulfonates. The presence of electron-withdrawing groups such as bromine and difluoromethyl enhances the electrophilic character of the sulfonyl group, making it more susceptible to nucleophilic attack. This reactivity makes the compound an excellent candidate for use in peptide coupling reactions or as a building block in medicinal chemistry.

In terms of applications, 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride has found utility in several areas. In pharmaceutical research, it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For example, recent studies have demonstrated its role in the development of inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. The bromine substituent contributes to the molecule's pharmacokinetic properties, while the difluoromethyl group enhances its stability and bioavailability.

Beyond pharmaceuticals, this compound is also employed in agrochemicals and materials science. Its ability to form stable sulfonamide bonds makes it valuable in the synthesis of herbicides and fungicides. Additionally, researchers have explored its use in polymer chemistry as a cross-linking agent or as a component in advanced materials with tailored properties.

The environmental impact and safety profile of 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride are critical considerations for its handling and application. Studies have shown that proper waste management and disposal practices are essential to minimize its environmental footprint. Regulatory agencies have established guidelines for its safe use in industrial settings, emphasizing personal protective equipment (PPE) and ventilation systems to ensure worker safety.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride (CAS No. 1806876-27-6) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic chemistry continue to unfold, we can expect even more innovative uses for this compound in the coming years.